![molecular formula C12H11BrO3 B1415138 Ethyl 2-(5-bromobenzofuran-3-yl)acetate CAS No. 200204-85-9](/img/structure/B1415138.png)
Ethyl 2-(5-bromobenzofuran-3-yl)acetate
Overview
Description
Ethyl 2-(5-bromobenzofuran-3-yl)acetate is a chemical compound with the CAS Number: 200204-85-9 . It has a molecular weight of 283.12 . The compound is solid at room temperature .
Molecular Structure Analysis
The molecular structure of this compound consists of 12 carbon atoms, 11 hydrogen atoms, 1 bromine atom, and 3 oxygen atoms .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 283.12 . The compound has a high GI absorption and is BBB permeant . It has a Log Po/w (iLOGP) of 2.97 . The water solubility of the compound is 0.051 mg/ml .Scientific Research Applications
Synthesis and Characterization
Novel Compound Synthesis
Nassiri and Milani (2020) demonstrated the synthesis of novel compounds including derivatives of ethyl 2-(5-bromobenzofuran-3-yl)acetate through a three-component reaction, highlighting its utility in creating new chemical entities (Nassiri & Milani, 2020).
Crystal Structure Analysis
Choi et al. (2009) focused on the crystal structure of a similar compound, ethyl 2-(5-bromo-3-ethylsulfinyl-1-benzofuran-2-yl)acetate, elucidating its molecular interactions and stabilization mechanisms (Choi et al., 2009).
Antimicrobial and Antifungal Properties
Antimicrobial Screening
Kumari et al. (2019) reported the synthesis of benzofuran aryl ureas and carbamates, including structures related to this compound, and examined their antimicrobial activities (Kumari et al., 2019).
Antifungal Activity
Toraskar et al. (2009) explored the synthesis of azetidinones using ethyl-1H-benzotriazol-1-acetate, a related compound, which demonstrated moderate to good antifungal activity (Toraskar et al., 2009).
Other Chemical Reactions and Applications
Chemical Reactions
Ang et al. (1995) studied the photolysis of a similar compound, ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate, revealing its reactivity and potential in various chemical reactions (Ang et al., 1995).
Synthesis in Marine Fungus
Wu et al. (2010) isolated new compounds from the marine fungus Penicillium sp., indicating the potential of ethyl acetate extracts (related to this compound) in discovering novel marine-derived chemicals (Wu et al., 2010).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(5-bromo-1-benzofuran-3-yl)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrO3/c1-2-15-12(14)5-8-7-16-11-4-3-9(13)6-10(8)11/h3-4,6-7H,2,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWCIURORZMAWNA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=COC2=C1C=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70653264 | |
Record name | Ethyl (5-bromo-1-benzofuran-3-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70653264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
200204-85-9 | |
Record name | Ethyl (5-bromo-1-benzofuran-3-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70653264 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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